Cas no 1508353-55-6 (1-2-(2,4-difluorophenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2,4-difluorophenyl)ethylcyclopropan-1-amine
• CAS No: 1508353-55-6
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 5846115
• PubChem ID: 83686088
• Update Time: 2025-10-23

1-2-(2,4-difluorophenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,4-difluorophenyl)ethylcyclopropan-1-amine
• 1508353-55-6
• 1-[2-(2,4-difluorophenyl)ethyl]cyclopropan-1-amine
• EN300-1805140

• Inchi： 1S/C11H13F2N/c12-9-2-1-8(10(13)7-9)3-4-11(14)5-6-11/h1-2,7H,3-6,14H2
• InChI Key： VPVCKGIYTDNNMA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCC1(CC1)N)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(2,4-difluorophenyl)ethylcyclopropan-1-amine

Recent Advances in the Study of 1-[2-(2,4-Difluorophenyl)ethyl]cyclopropan-1-amine (CAS: 1508353-55-6)

1-[2-(2,4-Difluorophenyl)ethyl]cyclopropan-1-amine (CAS: 1508353-55-6) is a cyclopropylamine derivative that has garnered significant attention in recent years due to its potential therapeutic applications, particularly in the fields of neuroscience and psychiatry. This compound has been investigated for its role as a monoamine oxidase inhibitor (MAOI) and its potential to modulate neurotransmitter systems, making it a promising candidate for the treatment of mood disorders, neurodegenerative diseases, and other central nervous system (CNS) conditions.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 1-[2-(2,4-difluorophenyl)ethyl]cyclopropan-1-amine. In vitro and in vivo experiments have demonstrated its selective inhibition of monoamine oxidase B (MAO-B), an enzyme responsible for the degradation of dopamine and other monoamine neurotransmitters. This selective inhibition is particularly relevant for the treatment of Parkinson's disease, where MAO-B inhibitors are commonly used to enhance dopaminergic neurotransmission.

One of the key findings from recent research is the compound's ability to cross the blood-brain barrier (BBB) efficiently, a critical factor for its CNS activity. Pharmacokinetic studies have shown that 1-[2-(2,4-difluorophenyl)ethyl]cyclopropan-1-amine exhibits favorable bioavailability and brain penetration, with sustained enzyme inhibition observed at relatively low doses. These properties suggest its potential as a long-acting therapeutic agent with reduced side effects compared to non-selective MAOIs.

In addition to its MAO-B inhibitory activity, emerging evidence indicates that 1-[2-(2,4-difluorophenyl)ethyl]cyclopropan-1-amine may have neuroprotective effects. Preclinical studies in animal models of neurodegeneration have demonstrated its ability to reduce oxidative stress and inflammation, two key pathological processes in diseases such as Alzheimer's and Parkinson's. These findings open new avenues for the development of multifunctional therapeutic agents targeting both symptom management and disease modification.

The structural features of 1-[2-(2,4-difluorophenyl)ethyl]cyclopropan-1-amine, particularly the cyclopropylamine moiety and difluorophenyl group, have been the subject of structure-activity relationship (SAR) studies. Researchers have explored various analogs to optimize potency, selectivity, and metabolic stability. These efforts have led to the identification of derivatives with improved pharmacological profiles, some of which are currently in early-stage clinical development.

From a synthetic chemistry perspective, recent advancements have been made in the efficient production of 1-[2-(2,4-difluorophenyl)ethyl]cyclopropan-1-amine. Novel synthetic routes have been developed to improve yield and purity while reducing environmental impact. These process chemistry innovations are crucial for scaling up production should the compound progress through clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 1-[2-(2,4-difluorophenyl)ethyl]cyclopropan-1-amine. Ongoing research is addressing potential drug-drug interactions, long-term safety profiles, and optimal dosing regimens. Furthermore, researchers are investigating its potential applications beyond neurodegenerative disorders, including depression and anxiety disorders, where modulation of monoamine systems is clinically relevant.

In conclusion, 1-[2-(2,4-difluorophenyl)ethyl]cyclopropan-1-amine represents a chemically and pharmacologically interesting compound with multiple potential therapeutic applications. Its selective MAO-B inhibition, combined with neuroprotective properties and favorable pharmacokinetics, positions it as a promising candidate for further development. Continued research efforts are expected to provide deeper insights into its mechanisms of action and clinical potential in the coming years.